Cas no 1203440-47-4 ((2E)-3-(furan-2-yl)-1-(4-methanesulfonylpiperazin-1-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(furan-2-yl)-1-(4-methanesulfonylpiperazin-1-yl)prop-2-en-1-one
• CAS No: 1203440-47-4
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• CID: 6288559
• PubChem ID: 45497154
• Update Time: 2025-05-22

(2E)-3-(furan-2-yl)-1-(4-methanesulfonylpiperazin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-2-yl)-1-(4-methanesulfonylpiperazin-1-yl)prop-2-en-1-one
• 1203440-47-4
• AKOS024518965
• 3-(Furan-2-yl)-1-(4-(methylsulfonyl)piperazin-1-yl)prop-2-en-1-one
• F5791-1398
• VU0520856-1
• SR-01000924822
• (E)-3-(furan-2-yl)-1-(4-methylsulfonylpiperazin-1-yl)prop-2-en-1-one
• (E)-3-(furan-2-yl)-1-(4-(methylsulfonyl)piperazin-1-yl)prop-2-en-1-one
• SR-01000924822-1

• Inchi： 1S/C12H16N2O4S/c1-19(16,17)14-8-6-13(7-9-14)12(15)5-4-11-3-2-10-18-11/h2-5,10H,6-9H2,1H3/b5-4+
• InChI Key： JIXZFBXBLICOLN-SNAWJCMRSA-N
• SMILES： S(C)(N1CCN(C(/C=C/C2=CC=CO2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 284.08307817g/mol
• Monoisotopic Mass: 284.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on (2E)-3-(furan-2-yl)-1-(4-methanesulfonylpiperazin-1-yl)prop-2-en-1-one

Research Brief on (2E)-3-(furan-2-yl)-1-(4-methanesulfonylpiperazin-1-yl)prop-2-en-1-one (CAS: 1203440-47-4)

Recent studies on the compound (2E)-3-(furan-2-yl)-1-(4-methanesulfonylpiperazin-1-yl)prop-2-en-1-one (CAS: 1203440-47-4) have highlighted its potential as a promising scaffold in medicinal chemistry. This molecule, characterized by its furan and methanesulfonylpiperazine moieties, has drawn attention due to its unique structural features and biological activities. Researchers have been investigating its applications in drug discovery, particularly in the context of anti-inflammatory and anticancer therapies.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action as a selective kinase inhibitor. The research demonstrated that (2E)-3-(furan-2-yl)-1-(4-methanesulfonylpiperazin-1-yl)prop-2-en-1-one exhibits potent inhibitory activity against specific protein kinases involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate its binding affinity and selectivity, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.

In another recent investigation, researchers focused on the compound's anticancer properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of (2E)-3-(furan-2-yl)-1-(4-methanesulfonylpiperazin-1-yl)prop-2-en-1-one showed significant cytotoxicity against various cancer cell lines, including breast and lung cancer. The study highlighted the compound's ability to induce apoptosis through the modulation of key signaling pathways, such as the PI3K/AKT/mTOR cascade. These findings underscore its potential as a candidate for further preclinical development.

Structural-activity relationship (SAR) studies have also been conducted to optimize the compound's efficacy and pharmacokinetic properties. Modifications to the furan ring and the methanesulfonylpiperazine group have yielded derivatives with improved solubility and bioavailability. Computational modeling and in vivo pharmacokinetic studies have provided insights into the compound's metabolic stability and tissue distribution, which are critical for its advancement as a therapeutic agent.

Despite these promising results, challenges remain in the development of (2E)-3-(furan-2-yl)-1-(4-methanesulfonylpiperazin-1-yl)prop-2-en-1-one. Issues such as off-target effects and potential toxicity need to be addressed through further optimization and rigorous safety assessments. Ongoing research aims to refine the compound's selectivity and reduce adverse effects, paving the way for its potential clinical translation.

In conclusion, (2E)-3-(furan-2-yl)-1-(4-methanesulfonylpiperazin-1-yl)prop-2-en-1-one represents a versatile and pharmacologically active molecule with significant potential in drug discovery. Its dual role as an anti-inflammatory and anticancer agent, coupled with its modifiable structure, makes it a valuable candidate for future research. Continued exploration of its mechanisms and derivatives will likely yield novel therapeutic options for addressing unmet medical needs.